molecular formula C16H13ClN4O4 B1168445 Fmoc-Ala-ODhbt CAS No. 109636-25-1

Fmoc-Ala-ODhbt

Cat. No.: B1168445
CAS No.: 109636-25-1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Fmoc-Ala-ODhbt is a variant of Fmoc-Ala-OH, which is also known as N-(9-Fluorenylmethoxycarbonyl)-L-alanine . It is a type of Fmoc protected amino acid. The Fmoc group is a common protective group used in the synthesis of peptides .


Synthesis Analysis

The synthesis of Fmoc protected amino acids, including this compound, has been extensively studied. A paper titled “Solvent-controlled self-assembly of Fmoc protected aliphatic amino acids” discusses the synthesis of Fmoc protected single amino acids . Another paper titled “Novabiochem Enhanced specification Fmoc-amino acids” discusses the importance of using high-quality starting materials for the synthesis of Fmoc-amino acids .


Molecular Structure Analysis

The molecular structure of this compound is similar to that of other Fmoc protected amino acids. The Fmoc group contributes to the hydrophobicity and aromaticity of the molecule, promoting the association of building blocks .


Chemical Reactions Analysis

Fmoc protected amino acids, including this compound, can undergo various chemical reactions. For instance, they can self-assemble into various structures that serve as excellent bio-organic scaffolds for diverse applications .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by its molecular structure. The Fmoc group contributes to the hydrophobicity and aromaticity of the molecule .

Mechanism of Action

The mechanism of action of Fmoc-Ala-ODhbt involves the self-assembly of the molecule. This self-assembly can be controlled to result in different morphologies. The mechanism that allows this control was investigated using coarse-grained molecular dynamics simulations .

Future Directions

The future directions for research on Fmoc-Ala-ODhbt and other Fmoc protected amino acids include further investigation into their self-assembly mechanisms and potential applications. These molecules have shown promise as scaffolds for the design of distinct micro/nanostructures .

Properties

CAS No.

109636-25-1

Molecular Formula

C16H13ClN4O4

Molecular Weight

0

Synonyms

Fmoc-Ala-ODhbt

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.